1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol

• Molecular Formula: C7H14FNOS2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 1-(1,2,5-dithiazepan-5-yl)-3-fluoropropan-2-ol
• InChI: InChI=1S/C7H14FNOS2/c8-5-7(10)6-9-1-3-11-12-4-2-9/h7,10H,1-6H2
• InChI Key: JSMTVILXMGPMMH-UHFFFAOYSA-N
• Canonical SMILES: C1CSSCCN1CC(CF)O

Description

1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol is a sulfur- and nitrogen-containing heterocyclic compound with a seven-membered 1,2,5-dithiazepane ring and a fluorinated propanol side chain. The dithiazepane ring comprises two sulfur atoms and one nitrogen atom, contributing to its unique electronic and steric properties. The fluorine substituent on the propanol group enhances polarity and may influence hydrogen bonding and acidity. Structural characterization of such compounds often relies on crystallographic software like SHELX, which is widely used for small-molecule refinement and structure solution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol typically involves the formation of the dithiazepane ring followed by the introduction of the fluorinated propanol group. One common method involves the cyclization of a suitable precursor containing sulfur and nitrogen atoms to form the dithiazepane ring. This is followed by the addition of a fluorinated propanol group under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the dithiazepane ring to a more reduced form.

Substitution: The fluorinated propanol group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or potassium tert-butoxide.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced dithiazepane derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol involves its interaction with specific molecular targets. The dithiazepane ring and fluorinated propanol group can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogs in Heterocyclic Chemistry

Dithiazepane Derivatives

Compounds with 1,2,5-dithiazepane rings are rare in literature. Key differences arise from substituent positions and ring functionalization. For example:

• 5-Methyl-1,2,5-dithiazepane: Lacks the fluoropropanol side chain, leading to reduced polarity and hydrogen-bonding capacity.

Fluorinated Alcohols

Fluorine substitution significantly alters physicochemical properties:

• 2-Fluoroethanol: Exhibits higher acidity (pKa ~13.6) than non-fluorinated ethanol (pKa ~15.9) due to fluorine’s electron-withdrawing effect.
• 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol: Expected to have intermediate acidity and enhanced solubility in polar solvents compared to non-fluorinated analogs.

Sulfur-Containing Heterocycles

• Thiophene Derivatives (e.g., ) : Five-membered sulfur-nitrogen rings like those in 7a and 7b (thiophene-based) differ in ring strain and electronic properties. Smaller rings increase strain but enhance aromaticity, whereas seven-membered dithiazepanes offer conformational flexibility .

Biological Activity

1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol is a novel compound that combines a dithiazepane ring with a fluorinated propanol moiety. This unique structure has garnered interest in various fields, particularly in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C7H14FNOS2
Molecular Weight	211.3 g/mol
IUPAC Name	1-(1,2,5-dithiazepan-5-yl)-3-fluoropropan-2-ol
InChI Key	JSMTVILXMGPMMH-UHFFFAOYSA-N
Canonical SMILES	C1CSSCCN1CC(CF)O

The biological activity of 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol is primarily attributed to its interaction with specific molecular targets. The compound's dithiazepane ring and fluorinated propanol group can modulate enzyme activity and receptor binding, which may lead to various pharmacological effects. The presence of the fluorine atom is particularly significant as it influences the compound's reactivity and stability in biological systems.

Biological Activity

Research has indicated that compounds containing fluorine can exhibit enhanced biological properties compared to their non-fluorinated counterparts. In the case of 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol:

• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties, possibly through inhibition of bacterial growth or interference with metabolic pathways.
• Cytotoxicity : Investigations into cytotoxic effects on cancer cell lines are ongoing, with early results indicating selective toxicity towards certain types of cancer cells.

Case Studies

Several studies have been conducted to evaluate the biological activity of similar compounds and their implications for drug design:

• Fluorinated Analog Studies : Research on fluorinated analogs has shown that varying degrees of fluorination can significantly impact pharmacokinetic properties such as lipophilicity and metabolic stability. For instance, fluoroanisoles demonstrated altered conformational preferences affecting drug absorption and distribution .
• Dithiazepane Derivatives : Compounds with dithiazepane structures have been explored for their potential as therapeutic agents against various diseases. The unique sulfur-nitrogen framework provides opportunities for novel interactions with biological targets .

Comparative Analysis

To understand the uniqueness of 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol, it is essential to compare it with similar compounds:

Compound Name	Structure Type	Notable Properties
1-(1,2,5-Dithiazepan-5-yl)-3-chloropropan-2-ol	Chlorinated Analog	Moderate antibacterial activity
1-(1,2,5-Dithiazepan-5-yl)-3-bromopropan-2-ol	Brominated Analog	Higher lipophilicity
1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol	Current Compound	Enhanced stability and reactivity

Future Directions

Further research is required to fully elucidate the biological mechanisms underlying the activity of 1-(1,2,5-Dithiazepan-5-yl)-3-fluoropropan-2-ol. Key areas for future investigation include:

• In Vivo Studies : Animal models will help assess the pharmacodynamics and pharmacokinetics of this compound.
• Mechanistic Studies : Detailed studies on how this compound interacts with specific enzymes or receptors will provide insights into its therapeutic potential.